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Compound of Interest

Compound Name: AN2718

Cat. No.: B1667275 Get Quote

Ensuring the safe and environmentally responsible disposal of AN2718, a benzoxaborole

antifungal compound, is a critical component of laboratory safety and chemical management.

This guide provides essential, step-by-step procedures for researchers, scientists, and drug

development professionals to handle and dispose of AN2718 and associated waste materials

in compliance with general laboratory safety standards.

Waste Management Summary
Proper segregation and containment of waste streams contaminated with AN2718 are

paramount to prevent environmental release and ensure personnel safety. The following table

summarizes the recommended disposal pathways for different types of waste generated during

research activities involving AN2718.
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Waste Stream Container Type Disposal Pathway Key Precautions

Unused/Expired

AN2718

Original or compatible,

sealed, and clearly

labeled hazardous

waste container.

Designated chemical

waste pickup by a

licensed hazardous

waste disposal

service.

Do not mix with other

chemical waste unless

compatibility is

confirmed. Ensure the

container is tightly

sealed.

Contaminated Solid

Waste (e.g., gloves,

pipette tips, bench

paper)

Labeled hazardous

waste bag or

container.

Designated chemical

waste pickup.

Segregate from non-

hazardous laboratory

trash. Ensure the bag

or container is

securely closed.

Contaminated Liquid

Waste (e.g., cell

culture media, buffer

solutions)

Labeled, leak-proof

hazardous waste

container.

Designated chemical

waste pickup.

Do not dispose of

down the drain. If

feasible and safe,

neutralize the pH

before disposal.

Contaminated Sharps

(e.g., needles, glass

slides)

Puncture-resistant

sharps container.

Designated sharps

waste pickup.

Do not overfill the

container. Seal

securely once the

container is full.

Empty AN2718

Containers
Original container.

Hazardous waste if

not properly

decontaminated.

Triple-rinse with a

suitable solvent;

collect the rinsate as

hazardous liquid

waste.

Step-by-Step Disposal Protocol
Adherence to the following procedural guidelines is mandatory for the safe disposal of AN2718
and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling AN2718 or any related waste,

ensure you are wearing appropriate PPE, including:
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Lab coat

Safety goggles

Chemical-resistant gloves

2. Waste Segregation and Collection:

Solid Waste: Immediately place all solid materials that have come into contact with AN2718,

such as gloves, absorbent pads, and contaminated labware, into a designated, clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing AN2718, including unused stock solutions

and experimental media, in a leak-proof, chemically compatible container labeled as

"Hazardous Waste" with the full chemical name.

Sharps Waste: Dispose of any contaminated sharps, such as needles or glass pipettes,

directly into a puncture-resistant sharps container.

3. Container Labeling:

All hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "AN2718" or "Crisaborole"

The concentration of the waste, if known

The date the waste was first added to the container

4. Storage of Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure area within

the laboratory, away from general work areas. Utilize secondary containment to mitigate the

risk of spills.

5. Scheduling Waste Pickup:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of the

accumulated waste. Do not attempt to dispose of AN2718 waste through standard laboratory

trash or down the sanitary sewer.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials related to AN2718.

Waste Generation Disposal Pathway

Material used with AN2718 Is it a sharp? Is it liquid waste?

No

Place in puncture-resistant
sharps container

Yes

Is it solid waste?

No

Collect in leak-proof
hazardous liquid waste container

Yes

Place in labeled
hazardous solid waste container

Yes

Arrange for pickup by
licensed waste disposal service
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To cite this document: BenchChem. [Proper Disposal of AN2718: A Guide for Laboratory
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[https://www.benchchem.com/product/b1667275#an2718-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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